Cas no 39959-66-5 (LY 78335)

• Product Name: LY 78335
• CAS No: 39959-66-5
• MF: C₈H₁₀Cl₃N
• MW: 226.530699253082
• MDL: MFCD00055225
• CID: 1005091
• PubChem ID: 11957540
• Update Time: 2025-04-23

LY 78335 Chemical and Physical Properties

Names and Identifiers

• (+/-)-2,3-DICHLORO-ALPHA-METHYLBENZYLAMINE HYDROCHLORIDE
• 1-(2,3-dichlorophenyl)ethanamine,hydrochloride
• LY 78335
• LY 78335 hydrochloride
• 1-(2,3-Dichlorophenyl)ethanamine hydrochloride
• 1-(2,3-DICHLOROPHENYL)ETHAN-1-AMINE HYDROCHLORIDE
• Tox21_500476
• LP00476
• AK555588
• 2,3-Dichloro-?-methylbenzylamine hydrochloride
• 1-(2,3-di
• NCGC00093885-01
• DS-19653
• 1-(2,3-Dichlorophenyl)ethanamine (hydrochloride)
• (y)-2,3-Dichloro-alpha-methylbenzylamine hydrochloride
• EN300-7373320
• SB80230
• DTXSID80474684
• SCHEMBL1321451
• LY78335hydrochloride
• (?)-2,3-Dichloro-alpha-methylbenzylamine hydrochloride
• MFCD00055225
• 1-(2,3-dichlorophenyl)ethanamine;hydrochloride
• DCMB hydrochloride; LY-78335
• HY-107398
• D-103
• AKOS024457957
• F16890
• SR-01000075609-1
• NCGC00261161-01
• 1-(2,3-DICHLOROPHENYL)ETHAN-1-AMINE HCL
• 39959-66-5
• CS-0028369
• NCGC00093885-02
• CHEMBL1255749
• 2,3-Dichloro-alpha-methylbenzylamine hydrochloride
• PD015202
• SR-01000075609
• ( inverted question mark)-2,3-Dichloro-alpha-methylbenzylamine hydrochloride
• EU-0100476
• CCG-221780
• DA-55095

• MDL： MFCD00055225
• Inchi： 1S/C8H9Cl2N.ClH/c1-5(11)6-3-2-4-7(9)8(6)10;/h2-5H,11H2,1H3;1H
• InChI Key： FQTXPVLCCDQRHY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C)N)Cl.Cl

Computed Properties

• Exact Mass: 224.987882g/mol
• Monoisotopic Mass: 224.987882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Solubility: H2O: Solutions may be stored for 1-2 days at 4 °C.soluble

LY 78335 Security Information

• WGK Germany：3

Additional information on LY 78335

1-(2,3-Dichlorophenyl)ethanamine Hydrochloride (CAS No 39959-66-5)

1-(2,3-Dichlorophenyl)ethanamine hydrochloride, also known by its CAS registry number CAS No 39959-66-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of ethanamine, where the amino group is substituted with a 2,3-dichlorophenyl group. The hydrochloride salt form indicates that it exists as the ammonium chloride counterpart, which is commonly used in pharmaceutical applications due to its stability and solubility properties.

The structure of 1-(2,3-dichlorophenyl)ethanamine hydrochloride consists of a benzene ring substituted with two chlorine atoms at the 2 and 3 positions. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its biological activity. The ethanamine moiety attached to the benzene ring contributes to the compound's ability to interact with various biological targets, such as receptors and enzymes.

Recent studies have explored the potential of 1-(2,3-dichlorophenyl)ethanamine hydrochloride in drug discovery. Researchers have investigated its role as a precursor in the synthesis of more complex molecules with therapeutic potential. For instance, this compound has been utilized in the development of novel anti-inflammatory agents and as a building block for peptide-based drugs.

In terms of synthesis, 1-(2,3-dichlorophenyl)ethanamine hydrochloride can be prepared through various methods, including nucleophilic aromatic substitution and reductive amination. These methods have been optimized in recent years to improve yield and purity. The choice of synthesis route depends on the availability of starting materials and the desired scale of production.

The pharmacological properties of CAS No 39959-66-5 have been studied extensively. In vitro assays have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory processes. Additionally, it has demonstrated selectivity towards specific receptor subtypes, making it a promising candidate for further preclinical testing.

Safety assessment studies are also critical for understanding the potential risks associated with 1-(2,3-dichlorophenyl)ethanamine hydrochloride. Acute and chronic toxicity studies have been conducted to evaluate its safety profile. These studies have provided valuable insights into its tolerability and potential for adverse effects when used in therapeutic applications.

In conclusion, 1-(2,3-dichlorophenyl)ethanamine hydrochloride (CAS No 39959-66-5) is a versatile compound with significant potential in drug development. Its unique chemical structure and biological activity make it an interesting target for researchers in academia and industry alike. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in the advancement of medicinal chemistry.